Cas no 1602982-87-5 (1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione)

• Product Name: 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione
• CAS No: 1602982-87-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6154232
• PubChem ID: 116202036
• Update Time: 2025-06-08

1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione
• 1602982-87-5
• EN300-1126011

• Inchi： 1S/C10H13NO2S/c1-3-4-8(12)5-10(13)9-6-14-7(2)11-9/h6H,3-5H2,1-2H3
• InChI Key： OCIJPLMWMLRGNS-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(CC(CCC)=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione

Chemical Profile of 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione (CAS No. 1602982-87-5)

1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione, identified by its CAS number 1602982-87-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a hexane backbone with a thiazole ring at one end, alongside a diketone functional group at the other end, making it a structurally intriguing entity for synthetic chemists and biologists alike.

The thiazole ring in 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione is a heterocyclic structure consisting of sulfur and nitrogen atoms embedded within a six-membered aromatic system. Thiazole derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the methyl group at the 2-position of the thiazole ring and the diketone functional group at the 1 and 3 positions of the hexane chain introduces additional conformational flexibility and reactivity, which can be exploited for designing novel drug candidates.

The diketone moiety in this compound is particularly noteworthy due to its potential to participate in various chemical reactions such as Michael additions, condensations, and cyclizations. These reactions are often pivotal in the synthesis of more complex molecules and can lead to the development of new pharmacophores with enhanced biological activity. The combination of the thiazole scaffold with the diketone group in 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione suggests that it may exhibit unique interactions with biological targets compared to other thiazole derivatives.

In recent years, there has been significant interest in exploring novel thiazole-based compounds for their potential applications in drug discovery. Several studies have highlighted the therapeutic efficacy of thiazole derivatives in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione, particularly its ability to modulate biological pathways through direct interaction with target proteins or enzymes, make it a promising candidate for further investigation.

One area where this compound shows particular promise is in the development of anticancer agents. Thiazole derivatives have been shown to inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. For instance, some thiazole compounds have demonstrated ability to induce apoptosis in cancer cells while sparing healthy cells. The presence of both the thiazole ring and the diketone group in 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione may enhance its ability to interact with cancer-specific targets and disrupt tumor growth mechanisms.

Another emerging field where this compound may find utility is in antimicrobial applications. Antibiotic resistance has become a major global health challenge, necessitating the discovery of new antimicrobial agents with novel mechanisms of action. Thiazole derivatives have exhibited potent antimicrobial activity against various bacterial strains, including multidrug-resistant pathogens. The structural features of 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione, such as its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways, make it a potential candidate for developing new antibiotics.

The synthesis of 1-(2-methyl-1,3-thiazol-4-yl)hexane-1,3-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired structural motifs. Advances in synthetic methodologies have enabled chemists to access complex molecules like this one with greater efficiency and precision.

In conclusion, 1-(2-methyl-1,3-thiazol-4-y l)hexane - 1 , 3 - dione (CAS No . 1602982 - 87 - 5) represents an intriguing compound with potential applications across multiple therapeutic areas . Its unique structural features , combining a thia zole ring with a hexane backbone modified by a diketone group , make it a versatile scaffold for designing novel drug candidates . Further research into its biological activities and pharmacological properties will be crucial in determining its full therapeutic potential . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing global health challenges .